Cas no 603946-19-6 (Propanoic acid, 2-[(8-methyl-2H-1,2,4-triazino[5,6-b]indol-3-yl)thio]-, ethyl ester (9CI))

• Product Name: Propanoic acid, 2-[(8-methyl-2H-1,2,4-triazino[5,6-b]indol-3-yl)thio]-, ethyl ester (9CI)
• CAS No: 603946-19-6
• MF: C₁₅H₁₆N₄O₂S
• MW: 316.378141403198
• CID: 951825
• PubChem ID: 5768876
• Update Time: 2025-04-19

Propanoic acid, 2-[(8-methyl-2H-1,2,4-triazino[5,6-b]indol-3-yl)thio]-, ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-[(8-methyl-2H-1,2,4-triazino[5,6-b]indol-3-yl)thio]-, ethyl ester (9CI)
• Propanoic acid,2-[(8-methyl-2H-1,2,4-triazino[5,6-b]indol-3-yl)thio]-,ethyl ester(9ci)
• AKOS000672344
• AKOS016203645
• 603946-19-6

• Inchi： 1S/C15H16N4O2S/c1-4-21-14(20)9(3)22-15-17-13-12(18-19-15)10-7-8(2)5-6-11(10)16-13/h5-7,9H,4H2,1-3H3,(H,16,17,19)
• InChI Key： KRLIDFQSBADIEU-UHFFFAOYSA-N
• SMILES： S(C1=NN=C2C(=N1)NC1C=CC(C)=CC=12)C(C(=O)OCC)C

Computed Properties

• Exact Mass: 316.09939694g/mol
• Monoisotopic Mass: 316.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 106Ų